Cas no 1261905-29-6 (5-(4-Chlorophenyl)-2-methoxynicotinic acid)

• Product Name: 5-(4-Chlorophenyl)-2-methoxynicotinic acid
• CAS No: 1261905-29-6
• MF: C₁₃H₁₀ClNO₃
• MW: 263.676402568817
• CID: 2762533
• Update Time: 2025-10-22

5-(4-Chlorophenyl)-2-methoxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Chlorophenyl)-2-methoxynicotinic acid

• Inchi： 1S/C13H10ClNO3/c1-18-12-11(13(16)17)6-9(7-15-12)8-2-4-10(14)5-3-8/h2-7H,1H3,(H,16,17)
• InChI Key： GVHRUORYEHOBET-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=NC(=C(C(=O)O)C=1)OC

Additional information on 5-(4-Chlorophenyl)-2-methoxynicotinic acid

5-(4-Chlorophenyl)-2-methoxynicotinic Acid: A Comprehensive Overview

5-(4-Chlorophenyl)-2-methoxynicotinic acid, also known by its CAS number 1261905-29-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of nicotinic acids, which are derivatives of nicotinic acid, a form of vitamin B3. The compound's structure features a chlorophenyl group at the 4-position and a methoxy group at the 2-position, making it a unique derivative with potential applications in drug development and material science.

The synthesis of 5-(4-Chlorophenyl)-2-methoxynicotinic acid involves a series of well-established organic reactions, including Friedel-Crafts alkylation, oxidation, and substitution. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

Recent studies have highlighted the potential of 5-(4-Chlorophenyl)-2-methoxynicotinic acid as a precursor for various bioactive molecules. For instance, its ability to act as a chiral auxiliary in asymmetric synthesis has been demonstrated in several publications. This property makes it invaluable in the construction of complex molecular architectures required for modern drug discovery.

In terms of biological activity, 5-(4-Chlorophenyl)-2-methoxynicotinic acid has shown promising results in preliminary assays targeting inflammatory pathways. Its methoxy group at the 2-position contributes to enhanced solubility and bioavailability, which are critical factors for drug candidates. Additionally, the chlorophenyl group at the 4-position imparts lipophilicity, facilitating membrane penetration and binding to target proteins.

Recent research has also explored the use of 5-(4-Chlorophenyl)-2-methoxynicotinic acid in the development of agrochemicals. Its ability to inhibit specific enzymes involved in plant defense mechanisms has been reported, suggesting its potential as a growth regulator or pest control agent. However, further studies are required to assess its safety profile and environmental impact.

The structural versatility of 5-(4-Chlorophenyl)-2-methoxynicotinic acid makes it a valuable intermediate in the synthesis of more complex molecules. For example, it can be converted into various amides, esters, and other derivatives with tailored properties for specific applications. The compound's reactivity towards nucleophilic substitutions and electrophilic aromatic substitutions provides chemists with a wide range of synthetic pathways to explore.

In conclusion, 5-(4-Chlorophenyl)-2-methoxynicotinic acid is a multifaceted compound with significant potential across diverse fields. Its unique structure, combined with recent advances in synthetic methodologies and biological applications, positions it as an important molecule for future research and development.